Cas no 592546-44-6 (N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide)

• Product Name: N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide
• CAS No: 592546-44-6
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• MDL: MFCD03905808
• CID: 1017428
• PubChem ID: 965800
• Update Time: 2025-06-29

N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide
• 1H-Indole-1-acetamide,N-cyclohexyl-3-formyl-(9CI)
• N-Cyclohexyl-2-(3-formyl-indol-1-yl)-acetamide

• MDL： MFCD03905808
• Inchi： 1S/C17H20N2O2/c20-12-13-10-19(16-9-5-4-8-15(13)16)11-17(21)18-14-6-2-1-3-7-14/h4-5,8-10,12,14H,1-3,6-7,11H2,(H,18,21)
• InChI Key： DQRRFBLSDKVIEP-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C=O)C2C=CC=CC1=2)NC1CCCCC1

Computed Properties

• Exact Mass: 284.152
• Monoisotopic Mass: 284.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 547.5±33.0 °C at 760 mmHg
• Flash Point: 284.9±25.4 °C
• PSA: 51.10000
• LogP: 3.29360
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide

Professional Introduction to N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide (CAS No. 592546-44-6)

N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide, a compound with the chemical identifier CAS No. 592546-44-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both cyclohexyl and formyl groups in its structure imparts distinct reactivity and functionality, making it a valuable candidate for further exploration in drug discovery and development.

The compound's structure, characterized by an acetylamide moiety linked to a 3-formyl-substituted indole ring, positions it as a versatile intermediate in synthetic chemistry. The indole scaffold is particularly noteworthy, as it is a core structural element found in numerous bioactive natural products and pharmacologically relevant molecules. Specifically, the formyl group on the indole ring provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. The formyl group in N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide allows for facile condensation reactions with various nucleophiles, facilitating the creation of amides, imines, and other heterocyclic compounds. These reactions are not only synthetically elegant but also biologically relevant, as they can lead to the formation of molecules with enhanced binding affinity and selectivity towards target proteins.

In particular, the cyclohexyl substituent in this compound contributes to its overall solubility and bioavailability, which are critical factors in drug design. By incorporating this bulky group, chemists can modulate the pharmacokinetic properties of derived compounds, potentially improving their efficacy and reducing adverse effects. This balance between structural complexity and pharmacological activity is a hallmark of modern drug discovery efforts.

The pharmaceutical industry has increasingly recognized the value of such multifunctional intermediates in streamlining drug development pipelines. N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide exemplifies this trend by serving as a building block for multiple lead compounds. Its ability to undergo diverse chemical transformations makes it an attractive starting point for generating libraries of novel molecules for high-throughput screening.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that derivatives of N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide can interact with biological targets in specific ways, offering insights into their potential therapeutic effects. These simulations have guided synthetic efforts toward optimizing molecular architectures for improved binding affinity and metabolic stability.

The synthesis of N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide itself presents an interesting challenge due to its complex structure. However, recent methodological developments have made it more accessible than ever before. Catalytic techniques and green chemistry principles have been employed to improve yields and reduce waste, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Future research directions may explore the pharmacological potential of this compound and its derivatives. Given its structural similarities to known bioactive molecules, it is reasonable to hypothesize that it could exhibit properties relevant to areas such as anti-inflammatory, anticancer, or neuroprotective therapies. Preclinical studies are warranted to validate these hypotheses and pave the way for clinical investigations.

The role of N-Cyclohexyl-2-(3-formyl-1H-indol-1-yl)acetamide extends beyond mere intermediate status; it represents a convergence point where synthetic chemistry meets drug discovery innovation. As researchers continue to uncover new applications for this compound, its significance in advancing pharmaceutical science is likely to grow. The interplay between structure and function remains central to these efforts, driving the development of safer and more effective therapeutic agents.